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A Comparative Analysis of Scandium-Aluminum and Titanium Alloys for Handgun Frames

This guide provides a detailed comparison of the material properties of scandium-aluminum

alloys and titanium alloys, specifically focusing on their application in handgun frames. The

information presented is intended for researchers, scientists, and materials engineers

interested in the performance characteristics of these advanced materials in firearm

manufacturing.

Data Presentation: Material Properties
The selection of a material for a handgun frame is a critical engineering decision that balances

weight, strength, durability, and resistance to environmental factors. The following table

summarizes the key quantitative properties of a common scandium-aluminum alloy used in

firearms and the widely utilized Grade 5 titanium alloy (Ti-6Al-4V).
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Property
Scandium-Aluminum Alloy
(S&W Type)

Titanium Alloy (Ti-6Al-4V,
Grade 5)

Typical Composition

~87-90% Al, 7.5-8.3% Zn, 1.6-

2.2% Mg, 1.6-2.0% Cu, 0.05-

0.15% Sc, 0.05-0.15% Zr,

0.02-0.04% Cr[1]

~90% Ti, 6% Al, 4% V[2]

Density
~2.8 g/cm³ (estimated, similar

to aluminum)
4.43 g/cm³[2]

Tensile Strength 607 - 731 MPa (88 - 106 ksi)[1] 1170 MPa (170,000 psi)[2][3]

Yield Strength 565 - 689 MPa (82 - 100 ksi)[1] 1100 MPa (160,000 psi)[2][3]

Young's Modulus ~70 GPa (similar to aluminum) 114 GPa[2][4][5]

Hardness (Rockwell C) ~20-25 HRC (estimated) ~36 HRC[2]

Corrosion Resistance
Good, enhanced by alloying

elements.[6]

Excellent, due to the formation

of a stable oxide layer.[7]

Experimental Protocols
The data presented in the table above is determined through standardized experimental

procedures to ensure accuracy and comparability. The following are detailed methodologies for

the key experiments cited.

Tensile Testing (ASTM E8/E8M)
Tensile properties such as tensile strength and yield strength are determined according to the

ASTM E8/E8M standard.[8][9][10][11][12]

Specimen Preparation: A standardized test specimen is machined from the alloy. The

dimensions of the specimen are precisely measured, particularly the cross-sectional area.

Gage marks are placed on the specimen to define the initial length over which elongation will

be measured.[9][12]

Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial tensile

load is applied at a controlled rate. The force applied and the elongation of the specimen are
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continuously monitored and recorded. The test continues until the specimen fractures.[12]

Data Analysis: The recorded data is used to generate a stress-strain curve. From this curve,

the yield strength (the stress at which the material begins to deform plastically) and the

tensile strength (the maximum stress the material can withstand before fracture) are

determined.[11][12]

Hardness Testing (ASTM E18)
The Rockwell hardness test, as specified in ASTM E18, is a common method for determining

the hardness of metals.[13][14][15][16][17]

Principle: The test measures the permanent depth of an indentation produced by a specific

indenter under a known load.[13][15]

Procedure: A preliminary minor load is applied to the specimen's surface to seat the indenter

and remove the effects of surface irregularities. A major load is then applied for a specified

duration. The major load is removed, and the permanent increase in the depth of the

indentation is measured.[13][16]

Hardness Value: The Rockwell hardness number is inversely related to the depth of the

permanent indentation and is read directly from the testing machine's scale.[13] For these

types of alloys, the Rockwell C scale is typically used, which employs a diamond indenter

and a major load of 150 kgf.[17]

Corrosion Testing (ASTM G31)
Laboratory immersion corrosion testing, guided by ASTM G31, is used to evaluate the

corrosion resistance of the alloys.[18][19][20][21][22]

Specimen Preparation: Test coupons of the alloys are cleaned and their initial weight is

precisely measured.[18]

Exposure: The specimens are immersed in a corrosive solution that simulates a specific

environment (e.g., saltwater spray to mimic exposure to humid, saline conditions). The

temperature and duration of the immersion are controlled.[19][21]
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Evaluation: After the exposure period, the specimens are removed, cleaned of any corrosion

products, and their final weight is measured. The weight loss is used to calculate the

corrosion rate. Visual inspection for localized corrosion, such as pitting, is also conducted.

[18][21]

Mandatory Visualization
The following diagram illustrates the logical workflow for a comparative study of scandium-

aluminum and titanium alloys for handgun frames, from material selection to performance

evaluation.

Material Selection

Property Testing (ASTM Standards) Performance Evaluation for Handgun Frame
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Material property comparison and selection workflow.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://matestlabs.com/test-standards/astm-g31/
https://www.metengr.com/testing-services/corrosion-testing/immersion-corrosion
https://www.benchchem.com/product/b1222775?utm_src=pdf-body
https://www.benchchem.com/product/b1222775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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